Cas no 2102410-16-0 ((3R)-7-Fluoro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride)

• Product Name: (3R)-7-Fluoro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride
• CAS No: 2102410-16-0
• MF: C₈H₉ClFNO
• MW: 189.614564657211
• MDL: MFCD24435219
• CID: 4637219
• PubChem ID: 134129768
• Update Time: 2025-06-08

(3R)-7-Fluoro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R)-7-FLUORO-2,3-DIHYDRO-1-BENZOFURAN-3-AMINE HYDROCHLORIDE
• (3r)-7-fluoro-2,3-dihydro-1-benzofuran-3-amine hcl
• (3R)-7-Fluoro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride
• (R)-7-Fluoro-2,3-dihydrobenzofuran-3-amine hydrochloride
• (R)-7-Fluoro-2,3-dihydrobenzofuran-3-aminehydrochloride
• MFCD24435219
• AS-49845
• N11266
• AKOS037644303
• CS-0196998
• 2102410-16-0

• MDL： MFCD24435219
• Inchi： 1S/C8H8FNO.ClH/c9-6-3-1-2-5-7(10)4-11-8(5)6;/h1-3,7H,4,10H2;1H/t7-;/m0./s1
• InChI Key： PQIJNAJAAMHSNW-FJXQXJEOSA-N
• SMILES： Cl.FC1=CC=CC2=C1OC[C@@H]2N

Computed Properties

• Exact Mass: 189.0356698g/mol
• Monoisotopic Mass: 189.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Additional information on (3R)-7-Fluoro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride

Introduction to (3R)-7-Fluoro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride (CAS No. 2102410-16-0)

The compound (3R)-7-Fluoro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride, identified by its CAS number 2102410-16-0, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of benzofuran derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of a fluoro substituent and an amine group in its structure contributes to its unique chemical properties and biological interactions, making it a subject of extensive research and development.

In recent years, benzofuran derivatives have been extensively studied for their pharmacological properties. The structural motif of benzofuran is known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. Among these derivatives, those containing a fluoro group have shown enhanced metabolic stability and improved binding affinity to biological targets. The amine group in the structure further enhances the compound's potential as a pharmacophore by allowing for various functional modifications and interactions with biological systems.

The specific configuration of the stereocenter at the 3-position, denoted as (3R), is crucial for the biological activity of this compound. Stereoisomers can exhibit significantly different pharmacological profiles due to variations in their spatial arrangement, which can affect their interaction with biological targets. The (3R) configuration has been found to be particularly important for achieving optimal biological activity in several benzofuran derivatives.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The fluoro group at the 7-position in (3R)-7-Fluoro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride contributes to its lipophilicity and metabolic stability, which are critical factors for drug efficacy and bioavailability. Additionally, the hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications.

One of the most promising areas of research involving this compound is its potential as an intermediate in the synthesis of novel therapeutic agents. Benzofuran derivatives have been explored for their role in developing drugs targeting various diseases, including cancer, neurological disorders, and infectious diseases. The unique structural features of this compound make it a valuable building block for designing molecules with enhanced pharmacological properties.

The hydrochloride form of (3R)-7-Fluoro-2,3-dihydro-1-benzofuran-3-amine has been investigated in several preclinical studies for its potential therapeutic effects. These studies have shown that the compound exhibits significant activity against certain types of cancer cells by inhibiting key signaling pathways involved in tumor growth and progression. Furthermore, preliminary results suggest that it may have potential applications in treating neurological disorders by modulating neurotransmitter activity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as asymmetric catalysis and flow chemistry, have been employed to improve the efficiency and scalability of its production. These methods not only enhance the overall yield but also minimize waste generation, aligning with the principles of green chemistry.

In conclusion, (3R)-7-Fluoro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride (CAS No. 2102410-16-0) is a versatile and promising compound with significant potential in pharmaceutical applications. Its unique structural features, including the fluoro substituent and amine group, contribute to its diverse biological activities. Ongoing research continues to explore its therapeutic potential across various disease areas, making it a valuable asset in the quest for novel therapeutic agents.